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Compound of Interest

Compound Name: Isonicotinate

Cat. No.: B8489971 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling of

isonicotinate and its common derivatives, such as isonicotinic acid and its esters, in a

laboratory setting. This document is intended for researchers, scientists, and drug development

professionals who may be working with these compounds. It covers essential safety protocols,

physical and chemical properties, toxicological data, and emergency procedures. Furthermore,

it provides detailed experimental protocols for the synthesis and analysis of isonicotinates and

explores the well-established mechanism of action of the prominent isonicotinate derivative,

isoniazid.

Executive Summary
Isonicotinates are a class of chemical compounds derived from isonicotinic acid (pyridine-4-

carboxylic acid). While valuable in various research and pharmaceutical applications,

particularly as precursors to drugs like isoniazid, they necessitate careful handling due to their

potential health hazards. This guide emphasizes the importance of adhering to strict safety

protocols to minimize exposure and mitigate risks in the laboratory. The information presented

is compiled from safety data sheets (SDS) and peer-reviewed scientific literature to ensure

accuracy and relevance for the target audience.
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Understanding the fundamental properties and toxicity of isonicotinates is crucial for safe

handling. The following tables summarize key quantitative data for isonicotinic acid and its

methyl and ethyl esters.

Table 1: Physical and Chemical Properties of Common Isonicotinates

Property Isonicotinic Acid
Methyl
Isonicotinate

Ethyl Isonicotinate

CAS Number 55-22-1 2459-09-8 1570-45-2

Molecular Formula C₆H₅NO₂ C₇H₇NO₂ C₈H₉NO₂

Molar Mass 123.11 g/mol 137.14 g/mol 151.16 g/mol

Appearance
White crystalline

powder

Colorless to yellow

liquid

Colorless to yellow

liquid

Melting Point
314-319 °C

(decomposes)
8.5 °C 16-18 °C

Boiling Point Sublimes 208-209 °C 220 °C

Flash Point Not applicable 87 °C 87 °C

Solubility
Soluble in hot water,

alcohol

Soluble in water,

alcohol, ether
Low water solubility

Table 2: Toxicological Data for Isonicotinates
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Compound Test Route Species Dose Reference

Isonicotinic

Acid
LD50 Oral Rat 5000 mg/kg [1][2]

Isonicotinic

Acid
LD50 Oral Mouse 3123 mg/kg [1]

Methyl

Isonicotinate
LD50 Oral Rat 3906 mg/kg [3]

Methyl

Isonicotinate
LD50 Dermal Rabbit 3828 mg/kg [3]

Table 3: GHS Hazard Information for Isonicotinates

Compound GHS Pictograms Signal Word Hazard Statements

Isonicotinic Acid GHS07 Warning

H315: Causes skin

irritation. H319:

Causes serious eye

irritation. H335: May

cause respiratory

irritation.[4][5]

Methyl Isonicotinate GHS07 Warning

H227: Combustible

liquid. H315: Causes

skin irritation. H319:

Causes serious eye

irritation. H335: May

cause respiratory

irritation.[6][7]

Ethyl Isonicotinate GHS07 Warning
H227: Combustible

liquid.
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Adherence to standardized safety procedures is paramount when working with isonicotinates.

The following protocols are designed to minimize the risk of exposure and ensure a safe

laboratory environment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure.

Eye and Face Protection: ANSI-approved safety glasses with side shields or chemical splash

goggles are mandatory.[1][8] A face shield should be worn when there is a significant risk of

splashing.

Skin Protection: A flame-resistant lab coat, buttoned to its full length, must be worn.[8] Full-

length pants and closed-toe shoes are required at all times in the laboratory.[8]

Hand Protection: Chemical-resistant gloves, such as nitrile, neoprene, or butyl rubber, must

be worn.[9] Gloves should be inspected for integrity before each use and disposed of

immediately if contaminated.[2][10] Always wash hands thoroughly after removing gloves.

Engineering Controls
Ventilation: All work with isonicotinates, especially volatile esters or dusty solid forms,

should be conducted in a properly functioning chemical fume hood to minimize inhalation

exposure.[8][11]

Safety Equipment: An eyewash station and safety shower must be readily accessible in the

immediate work area.[5][12]

Handling and Storage
General Handling: Avoid contact with skin, eyes, and clothing.[1][5] Do not breathe dust or

vapors.[4][6] Use with adequate ventilation.[13] Wash hands thoroughly after handling.[6][11]

Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances

such as strong oxidizing agents, strong acids, and strong bases.[7][11] Keep containers

tightly closed when not in use.[6][14]

Spill and Emergency Procedures
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In the event of a spill or accidental exposure, prompt and appropriate action is critical.

Spill Response:

Small Spills (<1 L): If trained, you may clean up the spill using an appropriate spill kit.[15]

Evacuate the immediate area and eliminate all ignition sources.[15] Wear appropriate

PPE. Absorb liquid spills with an inert material (e.g., vermiculite, sand) and sweep up solid

spills, avoiding dust generation.[2][16] Place the waste in a sealed, labeled container for

disposal.

Large Spills (>1 L): Evacuate the laboratory immediately and alert others.[15] Contact your

institution's emergency response team.

First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[1][2][6] Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing and wash the affected area

with soap and plenty of water for at least 15 minutes.[1][2][5] Seek medical attention if

irritation persists.

Inhalation: Move the individual to fresh air.[2][5][6] If breathing is difficult, administer

oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[2][6] If the person is conscious, rinse their mouth with

water and have them drink 2-4 cupfuls of water or milk.[13] Never give anything by mouth

to an unconscious person.[2] Seek immediate medical attention.

Waste Disposal
All isonicotinate waste must be handled as hazardous waste. Dispose of unwanted material

and contaminated items in a properly labeled, sealed container.[6][16] Follow all local, state,

and federal regulations for chemical waste disposal.[16]
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The following sections provide detailed methodologies for common laboratory procedures

involving isonicotinates.

Synthesis of Methyl Isonicotinate via Fischer
Esterification
This protocol describes the synthesis of methyl isonicotinate from isonicotinic acid and

methanol using an acid catalyst.

Materials:

Isonicotinic acid

Methanol (anhydrous)

Concentrated sulfuric acid (H₂SO₄)

Saturated sodium bicarbonate (NaHCO₃) solution

Ethyl acetate

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

To a stirred solution of isonicotinic acid (e.g., 10 mmol) in methanol (e.g., 20 mL) in a round-

bottom flask, slowly add concentrated sulfuric acid (e.g., 20 mmol) dropwise at 0 °C (ice

bath).
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Heat the reaction mixture to reflux (approximately 65 °C) and maintain for 12 hours.[17]

Cool the mixture to room temperature and dilute with water (e.g., 25 mL).[17]

Remove the methanol under reduced pressure using a rotary evaporator.

Neutralize the remaining aqueous solution by carefully adding saturated sodium bicarbonate

solution until the pH is approximately 7-8.

Extract the aqueous layer three times with ethyl acetate.

Combine the organic layers and wash with brine (saturated NaCl solution).

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude methyl isonicotinate.

The product can be further purified by vacuum distillation.[17]

Analysis of Isonicotinic Acid by High-Performance
Liquid Chromatography (HPLC)
This protocol outlines an HPLC method for the quantitative analysis of isonicotinic acid.

Instrumentation and Materials:

HPLC system with a UV detector

Primesep 100 mixed-mode column (4.6 x 150 mm, 5 µm) or equivalent

Acetonitrile (HPLC grade)

Sulfuric acid

Water (HPLC grade)

Isonicotinic acid standard

Volumetric flasks and pipettes
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Procedure:

Mobile Phase Preparation: Prepare a mobile phase consisting of 10% acetonitrile and 90%

water containing 0.05% sulfuric acid.[11]

Standard Solution Preparation: Prepare a stock solution of isonicotinic acid (e.g., 1.0 mg/mL)

in a 50:50 mixture of acetonitrile and water.[11] Prepare a series of calibration standards by

diluting the stock solution.

Sample Preparation: Dissolve the sample containing isonicotinic acid in the same diluent as

the standards to a known concentration.

HPLC Conditions:

Column: Primesep 100, 4.6 x 150 mm, 5 µm[11]

Mobile Phase: 10% MeCN / 90% H₂O with 0.05% H₂SO₄[11]

Flow Rate: 1.0 mL/min[11]

Detection: UV at 200 nm[11]

Injection Volume: 1 µL[11]

Analysis: Inject the standards and samples onto the HPLC system. Construct a calibration

curve by plotting the peak area of the standards against their concentration. Determine the

concentration of isonicotinic acid in the samples from the calibration curve.

Mechanism of Action: The Isoniazid Example
Isoniazid (isonicotinic acid hydrazide), a primary drug for treating tuberculosis, is a well-studied

derivative of isonicotinate. Its mechanism of action provides a clear example of a biological

pathway involving this chemical class.

Isoniazid is a prodrug that requires activation within the Mycobacterium tuberculosis bacterium.

[6][9][16] The activation is carried out by the mycobacterial enzyme catalase-peroxidase

(KatG).[3][6][16] KatG converts isoniazid into a reactive isonicotinic acyl radical. This radical

then covalently binds to nicotinamide adenine dinucleotide (NAD⁺) to form an isonicotinoyl-
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NAD adduct.[9][16] This adduct is a potent inhibitor of the enzyme InhA, an enoyl-acyl carrier

protein reductase.[3][6] InhA is a crucial component of the fatty acid synthase II (FAS-II)

system, which is responsible for the synthesis of mycolic acids.[6][9] Mycolic acids are

essential, long-chain fatty acids that are a major component of the mycobacterial cell wall,

providing structural integrity and impermeability.[6] By inhibiting InhA, isoniazid blocks mycolic

acid synthesis, leading to a compromised cell wall and ultimately, bacterial cell death.[6]

Isoniazid (Prodrug) Mycobacterial
Catalase-Peroxidase (KatG)

Activation by Isonicotinic Acyl RadicalGenerates

Isonicotinoyl-NAD Adduct

Reacts with

NAD+

Enoyl-ACP Reductase (InhA)Inhibits

Fatty Acid Synthase II
(FAS-II) SystemPart of

Mycolic Acid Synthesis

Responsible for Mycobacterial Cell Wall
Integrity

Essential for

Bacterial Cell Death
Disruption leads to

Click to download full resolution via product page

Caption: Mechanism of action of Isoniazid in Mycobacterium tuberculosis.

Conclusion
Isonicotinates are versatile compounds with significant applications in research and

development. However, their potential hazards necessitate a thorough understanding of their

properties and strict adherence to safety protocols. By implementing the guidelines outlined in

this technical guide, researchers can work safely with isonicotinates, minimizing risks to

themselves and their colleagues while advancing scientific discovery. This guide serves as a

foundational resource, and it is imperative that laboratory personnel always consult the specific

Safety Data Sheet for the particular isonicotinate compound being used and adhere to their

institution's safety policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8489971?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8489971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

